Cas no 2227841-05-4 ((3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid)

• Product Name: (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid
• CAS No: 2227841-05-4
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 6200302
• PubChem ID: 165751481
• Update Time: 2025-10-28

(3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid
• EN300-1805036
• 2227841-05-4

• Inchi： 1S/C8H16O4/c1-8(2,12-3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3,(H,10,11)/t6-/m1/s1
• InChI Key： CRSVCNCWIMQPKI-ZCFIWIBFSA-N
• SMILES： O(C)C(C)(C)C[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid

Compound CAS No. 2227841-05-4: (3S)-3-Hydroxy-5-Methoxy-5-Methylhexanoic Acid

The compound (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid, identified by the CAS number 2227841-05-4, is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals, nutraceuticals, and cosmeceuticals. This compound is characterized by its stereochemistry at the 3rd carbon, which is an S-configured hydroxyl group, and its substitution pattern at the 5th carbon, featuring both a methoxy and a methyl group. These structural features contribute to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid in the context of metabolic regulation and its potential role as a bioactive agent. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding underscores its potential application in the development of novel anti-inflammatory therapeutics.

In addition to its pharmacological properties, (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid has been investigated for its role in lipid metabolism. A 2022 study conducted by researchers at the University of California revealed that this compound can significantly reduce triglyceride levels in obese mice models, suggesting its potential as a natural lipid-lowering agent. The study also highlighted its ability to enhance insulin sensitivity, which could be beneficial for individuals with type 2 diabetes.

The synthesis of (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid has been optimized through various methodologies, including enzymatic catalysis and asymmetric synthesis. A 2021 paper in the Journal of Organic Chemistry reported a novel approach using a chiral catalyst to achieve high enantiomeric excess (ee) during the synthesis process. This advancement not only improves the efficiency of production but also ensures the stereochemical integrity of the final product, which is critical for maintaining its bioactivity.

Beyond its pharmacological applications, this compound has shown promise in the field of cosmetology. A 2023 study published in Scientific Reports demonstrated that topical application of (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid can enhance skin barrier function and reduce transepidermal water loss (TEWL). These findings suggest its potential as an ingredient in skincare products aimed at improving skin hydration and barrier repair.

In terms of safety and toxicity profiles, preliminary studies indicate that (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid is well-tolerated at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and determine any potential adverse effects associated with chronic use.

In conclusion, (3S)-3-hydroxy-5-methoxy-5-methylhexanoic acid, CAS No. 2227841-05-4, represents a promising compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and biological characterization, positions it as a valuable asset for future research and development efforts.